S-Phenylmercapturic acid
S-Phenylmercapturic acid
S-Phenylmercapturic acid is a N-acyl-amino acid.
Brand Name:
Vulcanchem
CAS No.:
4775-80-8
VCID:
VC20754486
InChI:
InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)
SMILES:
CC(=O)NC(CSC1=CC=CC=C1)C(=O)O
Molecular Formula:
C11H13NO3S
Molecular Weight:
239.29 g/mol
S-Phenylmercapturic acid
CAS No.: 4775-80-8
Cat. No.: VC20754486
Molecular Formula: C11H13NO3S
Molecular Weight: 239.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | S-Phenylmercapturic acid is a N-acyl-amino acid. |
|---|---|
| CAS No. | 4775-80-8 |
| Molecular Formula | C11H13NO3S |
| Molecular Weight | 239.29 g/mol |
| IUPAC Name | 2-acetamido-3-phenylsulfanylpropanoic acid |
| Standard InChI | InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15) |
| Standard InChI Key | CICOZWHZVMOPJS-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CSC1=CC=CC=C1)C(=O)O |
| SMILES | CC(=O)NC(CSC1=CC=CC=C1)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC1=CC=CC=C1)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
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